Cas no 2228301-44-6 (methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-3-carboxylate
• CAS No: 2228301-44-6
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 5835278
• PubChem ID: 165613874
• Update Time: 2023-12-27

methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1H-imidazol-5-yl)thiophene-3-carboxylate
• 2228301-44-6
• EN300-1742806

• Inchi： 1S/C9H9N3O2S/c1-14-8(13)5-2-7(15-4-5)6-3-11-9(10)12-6/h2-4H,1H3,(H3,10,11,12)
• InChI Key： ZAMXASHYTWSPEU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų